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Compound of Interest

Compound Name: Dimethylthiocarbamoyl chloride

Cat. No.: B057697

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety information for the handling and use of
Dimethylthiocarbamoyl chloride (DMTC-CI) in a laboratory setting. Adherence to these
guidelines is critical for minimizing risks and ensuring a safe research environment. This
document summarizes key data from safety data sheets (SDS) and outlines necessary
precautions, personal protective equipment (PPE), emergency procedures, and proper
disposal methods.

Hazard Identification and Classification

Dimethylthiocarbamoyl chloride is a corrosive and toxic substance that requires careful
handling. It is classified under the Globally Harmonized System (GHS) with the following
primary hazards:

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

o Skin Corrosion/Irritation (Category 1B): Causes severe skin burns and eye damage.[1]
e Serious Eye Damage/Eye Irritation (Category 1): Causes serious eye damage.

o Skin Sensitization (Category 1): May cause an allergic skin reaction.[1]

o Specific Target Organ Toxicity (Single Exposure) (Category 3): May cause respiratory
irritation.
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It is also noted to react violently with water, which can liberate toxic gases.[1]

Quantitative Data Summary

The following tables provide a summary of the physical, chemical, and toxicity data for
Dimethylthiocarbamoyl chloride.

Table 1: Physical and Chemical Properties

Property Value Source

CAS Number 16420-13-6 --INVALID-LINK--
Molecular Formula C3H6CINS --INVALID-LINK--
Molecular Weight 123.61 g/mol --INVALID-LINK--
Appearance Colorless to pale yellow solid INVALID-LINK-.

or liquid

Melting Point 39-43 °C --INVALID-LINK--
Boiling Point 90-95 °C at 0.5 mmHg --INVALID-LINK--
Flash Point 98 °C/208.4 °F --INVALID-LINK--

Soluble in chloroform and
Solubility tetrahydrofuran. Reacts with --INVALID-LINK--

water.

Table 2: Toxicity Data
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Endpoint Value

Species

Notes

Oral LD50 Not readily available

Classified as Acute
Toxicity, Oral
(Category 4),
suggesting a harmful

dose.

Inhalation LC50 Not readily available

May cause respiratory

irritation.

Dermal LD50 Not readily available

Causes severe skin

burns.

Table 3: Occupational Exposure Limits

Organization Limit Notes
OSHA (PEL) Not established
NIOSH (REL) Not established
ACGIH (TLV) Not established

Given the lack of established exposure limits, it is crucial to handle Dimethylthiocarbamoyl

chloride with extreme caution and to utilize engineering controls and personal protective

equipment to minimize any potential exposure.

Experimental Protocols and Handling Precautions

The following protocols are based on standard laboratory safety practices and information

gathered from safety data sheets.

Engineering Controls

The primary method for controlling exposure should be through engineering controls.
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Hierarchy of Controls for Dimethylthiocarbamoyl Chloride

Elimination/Substitution

(Use a less hazardous alternative if possible)

ost Effective

Engineering Controls
(e.g., Fume Hood)

:

Administrative Controls
(e.g., SOPs, Training)

east Effective

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles, Lab Coat)

Click to download full resolution via product page
Caption: Hierarchy of controls for minimizing exposure to Dimethylthiocarbamoyl chloride.

¢ Fume Hood: All work with Dimethylthiocarbamoyl chloride must be conducted in a
certified chemical fume hood to prevent inhalation of vapors.

« Ventilation: Ensure adequate general laboratory ventilation.

+ Eyewash Stations and Safety Showers: These must be readily accessible in the immediate
work area.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this chemical.

+ Eye and Face Protection: Chemical safety goggles and a face shield are required.
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Skin Protection:

o Gloves: Wear chemically resistant gloves (e.qg., nitrile, neoprene). Inspect gloves for any
signs of degradation or puncture before use.

o Lab Coat: A chemically resistant lab coat or apron should be worn.
o Closed-toe Shoes: These are mandatory in any laboratory setting.

Respiratory Protection: If there is a risk of exposure outside of a fume hood, a NIOSH-
approved respirator with an appropriate cartridge for organic vapors and acid gases should
be used.

Handling and Storage

Moisture Sensitivity: Dimethylthiocarbamoyl chloride is moisture-sensitive and reacts
violently with water.[1] Store in a tightly sealed container in a cool, dry, and well-ventilated
area, away from water and incompatible materials.

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, strong
bases, alcohols, and amines.

General Handling: Avoid creating dust or aerosols. Do not breathe vapors or dust. Avoid
contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

Emergency Procedures
First-Aid Measures

Immediate medical attention is required for all exposures.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[1]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[1]
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 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek

immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[1]

Accidental Release Measures

In the event of a spill, follow these procedures:
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Dimethylthiocarbamoyl Chloride Spill Response

Evacuate the immediate area

and restrict access

Ensure adequate ventilation
(if safe to do so)

Don appropriate PPE
(respirator, gloves, goggles, etc.)

Contain the spill with an inert,
non-combustible absorbent material
(e.g., sand, vermiculite)

Carefully collect the absorbed material
into a sealed container for disposal

Decontaminate the spill area
with a suitable solvent, followed by
soap and water

Dispose of waste as
hazardous material

Click to download full resolution via product page

Caption: Workflow for responding to a Dimethylthiocarbamoyl chloride spill.
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» Personal Precautions: Evacuate personnel from the area. Do not touch or walk through
spilled material. Avoid breathing vapors.

e Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.

o Containment and Cleanup: For small spills, absorb with a dry, inert material such as sand,
vermiculite, or earth. Do not use combustible materials. Place the absorbed material into a
labeled, sealed container for hazardous waste disposal. For large spills, contact your
institution's environmental health and safety department.

Firefighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant
foam.[1] Do NOT use water, as it reacts violently with the substance.[1]

o Specific Hazards: Thermal decomposition can produce toxic and corrosive gases, including
nitrogen oxides, sulfur oxides, and hydrogen chloride.[1]

o Protective Equipment: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA).

Disposal Considerations

All waste containing Dimethylthiocarbamoyl chloride must be treated as hazardous waste.
Dispose of in accordance with all applicable federal, state, and local regulations. Do not
dispose of down the drain.

This guide is intended as a supplement to, not a replacement for, formal safety training and the
specific safety data sheet provided by the manufacturer. Always consult the SDS for your
specific product before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b057697#dimethylthiocarbamoyl-chloride-safety-data-
sheet-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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